Cas no 106000-50-4 (5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-)

5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- structure
106000-50-4 structure
Product Name:5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-
CAS No:106000-50-4
MF:C36H30N2O10
MW:650.630810260773
CID:224225
PubChem ID:3064911
Update Time:2025-04-19

5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- Chemical and Physical Properties

Names and Identifiers

    • 5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-
    • 5H,16H-Dibenzo[c,c'][1,4,7,10,13,16]hexaoxacyclooctadecino[2,3-h:11,12-h']bis[1]benzazepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- (9CI)
    • BRN 4835428
    • cis-5,6,16,17-Tetrahydro-5,17,22,32-tetraoxodibenzo(c)azepino(6,7-b;6,7-p)dibenzo-18-crown-6
    • 106000-50-4
    • 5H,16H-Dibenzo(c,c')(1,4,7,10,13,16)hexaoxacyclooctadecino(2,3-h:11,12-h')bis(1)benzazepine-5,17,22,32(6H)-tetrone, 9,10,12,13,25,26,28,29-octahydro-
    • DTXSID80147467
    • Inchi: 1S/C36H30N2O10/c39-33-21-5-1-3-7-23(21)35(41)37-27-19-31-29(17-25(27)33)45-13-9-43-12-16-48-32-20-28-26(18-30(32)46-14-10-44-11-15-47-31)34(40)22-6-2-4-8-24(22)36(42)38-28/h1-8,17-20H,9-16H2,(H,37,41)(H,38,42)
    • InChI Key: HGJHLDZFQYKBKX-UHFFFAOYSA-N
    • SMILES: O1CCOCCOC2C=C3C(C(C4C=CC=CC=4C(N3)=O)=O)=CC=2OCCOCCOC2C=C3C(C(C4C=CC=CC=4C(N3)=O)=O)=CC1=2

Computed Properties

  • Exact Mass: 650.1901
  • Monoisotopic Mass: 650.19004516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 0
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • PSA: 147.72

5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- Related Literature

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent